methyl {4-[(methoxyamino)sulfonyl]phenoxy}acetate

• IUPAC Name: methyl 2-[4-(methoxysulfamoyl)phenoxy]acetate
• InChI: InChI=1S/C10H13NO6S/c1-15-10(12)7-17-8-3-5-9(6-4-8)18(13,14)11-16-2/h3-6,11H,7H2,1-2H3
• InChI Key: ZBNXOAZBMKLLKT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=C(C=C1)S(=O)(=O)NOC
• Molecular Formula: C10H13NO6S
• Molecular Weight: 275.28 g/mol

Description

Methyl {4-[(methoxyamino)sulfonyl]phenoxy}acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MMSPA and is used as a precursor in the synthesis of biologically active molecules.

Mechanism of Action

The mechanism of action of MMSPA is not well understood. However, it is believed that MMSPA can react with various biological molecules, such as proteins and nucleic acids, to form covalent adducts. These adducts can then lead to various biological effects, depending on the nature of the adduct and the target molecule.
Biochemical and Physiological Effects:
MMSPA has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. MMSPA has also been shown to inhibit the replication of certain viruses, such as HIV and HCV. In addition, MMSPA has been reported to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

MMSPA has several advantages for lab experiments. It is a relatively simple compound to synthesize, and it can be easily modified to obtain derivatives with desired properties. MMSPA is also stable under a wide range of conditions, making it suitable for various experimental setups. However, one limitation of MMSPA is that its mechanism of action is not well understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on MMSPA. One area of interest is the development of MMSPA derivatives with improved biological activity. Another area of interest is the elucidation of the mechanism of action of MMSPA, which can provide insights into its potential applications in various fields. Additionally, the development of new synthesis methods for MMSPA can further improve its utility in scientific research.

Synthesis Methods

The synthesis of MMSPA involves the reaction of 4-aminophenol with methanesulfonyl chloride to form 4-(methanesulfonyl)phenol. This intermediate is then reacted with sodium methoxide and methyl chloroacetate to form MMSPA. The overall reaction can be represented as follows:
4-aminophenol + methanesulfonyl chloride → 4-(methanesulfonyl)phenol
4-(methanesulfonyl)phenol + sodium methoxide + methyl chloroacetate → MMSPA

Scientific Research Applications

MMSPA has been used as a precursor in the synthesis of various biologically active molecules, including anticancer agents, antiviral agents, and anti-inflammatory agents. It has also been used in the synthesis of fluorescent probes for imaging applications. MMSPA is a versatile compound that can be easily modified to obtain derivatives with desired properties.